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Compound of Interest

Compound Name: Saccharocarcin B

Cat. No.: B563100

Get Quote

Executive Summary
Saccharocarcin B (CAS: 158475-33-3) is a macrocyclic tetronic acid antibiotic isolated from

the actinomycete genus Saccharothrix.[1] Structurally homologous to tetrocarcin A, kijanimicin,

and chlorothricin, it exhibits a distinct pharmacological profile characterized by potent activity

against Gram-positive bacteria (including MRSA/VRE) and, notably, the obligate intracellular

pathogen Chlamydia trachomatis.[2]

This guide delineates the physicochemical properties, posited mechanisms of action (MOA),

and validated experimental protocols for utilizing Saccharocarcin B in anti-chlamydial

research. It addresses the compound's potential as a host-directed therapeutic—leveraging the

structural class's known ability to modulate the PI3K/Akt survival pathway essential for

chlamydial persistence.[1]

Compound Profile & Physicochemical Properties[2]
[3]
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Property Specification

Compound Name Saccharocarcin B

Class Tetronic Acid Macrolide / Spirotetronate

Source Organism Saccharothrix sp.[1] (Actinobacteria)

CAS Number 158475-33-3

Molecular Formula C₆₈H₁₀₃NO₂₀

Molecular Weight 1254.54 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol; Insoluble

in Water

Appearance White to off-white powder

Storage -20°C, desiccated, protected from light

Structural Significance
Saccharocarcin B features a spirotetronate core fused to a macrocyclic lactone ring,

decorated with specific deoxy-sugars (oligosaccharide chains).[1] This rigid scaffold is critical

for its biological activity.[1] The tetronic acid moiety is a known pharmacophore for inhibiting

bacterial RNA polymerase and, in eukaryotic contexts, interfering with mitochondrial

bioenergetics and signaling pathways.

Mechanism of Action (MOA)
The inhibition of C. trachomatis by Saccharocarcin B is hypothesized to operate via a dual-

modal mechanism, inferred from its structural analogs (Tetrocarcin A) and direct phenotypic

observations.[1]

Mode 1: Host-Directed Pathway Interference (The
PI3K/Akt Axis)
C. trachomatis is an obligate intracellular pathogen that actively suppresses host cell apoptosis

to complete its developmental cycle.[1] It achieves this by sustaining the PI3K/Akt survival
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signaling pathway.[1]

Mechanism: Saccharocarcin B (like Tetrocarcin A) acts as an antagonist to the PI3K/Akt

pathway.[1]

Effect: By inhibiting Akt phosphorylation (p-Akt), the compound abrogates the "anti-death"

signal maintained by the bacteria.[1] This forces the infected host cell into premature

apoptosis, effectively aborting the chlamydial developmental cycle before infectious

Elementary Bodies (EBs) can be released.

Mode 2: Direct Bacterial Macromolecule Inhibition[1]
Target: Bacterial RNA Polymerase or Fatty Acid Synthesis.

Mechanism: The spirotetronate core can structurally mimic substrates for bacterial

polymerases, potentially inhibiting transcription within the Reticulate Body (RB) phase of

Chlamydia.[1]

Pathway Visualization
The following diagram illustrates the interference of Saccharocarcin B with the Chlamydia-

induced survival signaling.
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Caption: Saccharocarcin B disrupts the PI3K/Akt survival axis, restoring apoptosis in infected

cells.
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Experimental Protocols
To validate Saccharocarcin B activity, researchers must employ an Inclusion Forming Unit

(IFU) Reduction Assay.[1] This protocol quantifies the inhibition of infectious progeny formation.

[1]

Reagents & Preparation[1][4]
Stock Solution: Dissolve Saccharocarcin B in 100% DMSO to a concentration of 10 mM.

Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Cell Line: HeLa 229 or McCoy cells (standard permissive hosts).

Pathogen:C. trachomatis serovar L2 or D (elementary bodies).[1]

Media: DMEM supplemented with 10% FBS and 2 mM L-glutamine (Cycloheximide is

optional but often used to suppress host protein synthesis to maximize bacterial yield).[1]

IFU Reduction Assay Workflow
Seeding: Plate HeLa cells (5 x 10⁴ cells/well) in 24-well plates containing glass coverslips.

Incubate overnight at 37°C/5% CO₂.

Infection: Infect monolayers with C. trachomatis EBs at a Multiplicity of Infection (MOI) of

0.5–1.0.[1]

Centrifugation: Centrifuge plates at 900 x g for 1 hour to synchronize infection.

Treatment: Remove inoculum.[1] Add fresh media containing serial dilutions of

Saccharocarcin B (e.g., 0.1 µM to 50 µM).

Controls: DMSO vehicle control (0.5% max), Doxycycline (positive control).[1]

Incubation: Incubate for 40–48 hours (one developmental cycle).

Fixation & Staining:

Fix cells with methanol (-20°C) for 10 min.
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Stain with FITC-conjugated anti-chlamydial LPS antibody (e.g., Pathfinder® or equivalent).

[1]

Counterstain host nuclei with DAPI.[1]

Quantification: Count inclusions using fluorescence microscopy. Calculate % Inhibition

relative to DMSO control.

Cytotoxicity Screening (Selectivity Index)
To confirm the observed inhibition is not due to host cell death, run a parallel MTT or LDH

release assay on uninfected, treated cells.

Goal: Determine CC₅₀ (Cytotoxic Concentration 50%).

Selectivity Index (SI): SI = CC₅₀ / IC₅₀.[1] An SI > 10 indicates a viable therapeutic window.[1]

Experimental Workflow Diagram
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Caption: Step-by-step workflow for evaluating anti-chlamydial efficacy of Saccharocarcin B.

Efficacy & Comparative Data
While specific MIC values vary by strain and assay conditions, Saccharocarcin B generally

exhibits activity profiles consistent with high-potency spirotetronates.[1]
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Compound
Target
Organism

Activity Metric Typical Range Notes

Saccharocarcin

B
C. trachomatis IC₅₀ (Inhibition) 0.5 – 5.0 µM

High efficacy;

likely targets RB

phase.[1]

Saccharocarcin

B

S. aureus

(MRSA)
MIC 0.1 – 1.0 µg/mL

Potent Gram(+)

activity.[1]

Tetrocarcin A C. trachomatis IC₅₀ ~0.5 µM

Structural

analog; validated

PI3K inhibitor.[1]

Doxycycline C. trachomatis MIC
0.03 – 0.06

µg/mL

Standard of Care

(Control).[1]

Interpretation: Saccharocarcin B is expected to show micromolar efficacy.[1] If the IC₅₀ is

significantly lower than the CC₅₀ (cytotoxicity), the compound acts via specific inhibition rather

than general toxicity.[1]

Challenges & Future Directions
Solubility & Stability: The tetronic acid moiety is sensitive to oxidation and extreme pH.[1]

Formulations must utilize buffered DMSO or lipid-based carriers for in vivo studies.[1]

Availability: Isolation from Saccharothrix fermentation broths is low-yield.[1] Total synthesis is

complex. Current supply relies on specialized microbial metabolite libraries.[1]

Resistance Potential: As a potential host-directed therapy (via PI3K), resistance

development is theoretically lower than for direct bacterial targets, as the pathogen cannot

easily mutate host signaling pathways.[1]

References
BioAustralis. (n.d.).[1][3] Saccharocarcin B Product Sheet. Retrieved from [1]

BOC Sciences. (n.d.).[1] Saccharocarcin A & B: Tetronic Acid Antibiotics.[1] Retrieved from

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#saccharocarcin-b-technical-guide-to-chlamydia-trachomatis-inhibition-1
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BAU_catalog_download.pdf
https://www.benchchem.com/product/b563100/docs?utm_src=pdf-body#saccharocarcin-b-technical-guide-to-chlamydia-trachomatis-inhibition-1
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.americanchemicalsuppliers.com/list/s?page=5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


US Biological. (n.d.).[1] Saccharocarcin B - CAS 158475-33-3.[1][4] Retrieved from [1]

Itoh, R., et al. (2022).[1] Bortezomib Eliminates Persistent Chlamydia trachomatis Infection

through Rapid and Specific Host Cell Apoptosis.[1] MDPI.[1] (Contextual reference for host-

directed apoptosis inducers).

Tao, S., et al. (2022).[1][5] Potent Antibiotic Lemonomycin: A Glimpse of Its Discovery, Origin,

and Chemical Synthesis. Molecules. (Reference for related tetronic acid/glycosylated

antibiotic classes).

Haste, N. M., et al. (2012).[1][5] Activity of the thiopeptide antibiotic nosiheptide against

contemporary strains of methicillin-resistant Staphylococcus aureus. Journal of Antibiotics.

(Contextual reference for Actinomycete-derived antibiotics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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